Cas no 1227592-46-2 (3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile)

• Product Name: 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile
• CAS No: 1227592-46-2
• MF: C₁₉H₁₂F₂N₂
• MW: 306.308791160584
• CID: 4913776
• Update Time: 2025-05-26

3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(3-fluorophenyl)pyridine-2-acetonitrile
• 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C19H12F2N2/c20-16-5-1-3-13(9-16)15-11-18(19(7-8-22)23-12-15)14-4-2-6-17(21)10-14/h1-6,9-12H,7H2
• InChI Key： SAMSOGOMMPUXMW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C(CC#N)=NC=C(C2C=CC=C(C=2)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• XLogP3: 4
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile

3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1227592-46-2, known as 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile, has garnered significant attention in the field of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents at the 3 and 5 positions that consist of fluorophenyl groups and an acetonitrile group at the 2 position. The combination of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and materials science. The presence of fluorine atoms in the phenyl groups introduces electron-withdrawing effects, which can enhance the stability and reactivity of the molecule. This property is particularly useful in designing advanced materials such as organic semiconductors and sensors. Moreover, the acetonitrile group at the 2 position of the pyridine ring contributes to hydrogen bonding capabilities, further expanding the range of potential applications for this compound.

One of the most promising areas of research involving 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile is its role in organic electronics. Researchers have explored its use as a building block for constructing π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The molecule's ability to form stable charge transfer complexes has been demonstrated in recent studies, making it a candidate for improving device efficiency and stability.

In addition to its electronic properties, 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile has shown potential in catalytic applications. Its unique structure allows it to act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. Recent advancements in asymmetric catalysis have leveraged this compound's chelating abilities to achieve high enantioselectivity in key reactions, opening new avenues for drug synthesis and fine chemical production.

The synthesis of 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile typically involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. Recent publications have reported optimized synthetic routes that minimize reaction steps while maintaining high yields and purity levels. These improvements are crucial for scaling up production to meet growing demand from both academic research and industrial applications.

From a safety standpoint, handling 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile requires adherence to standard laboratory protocols due to its potential toxicity and flammability risks. Proper storage conditions and personal protective equipment are essential to ensure safe handling practices.

In conclusion, 3,5-Bis(3-fluorophenyl)pyridine-2-acetonitrile (CAS No. 1227592-46-2) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, solidifying its position as an important tool in modern chemistry.